(4-(Pyridin-4-yl)phenyl)boronic acid

• IUPAC Name: (4-pyridin-4-ylphenyl)boronic acid
• InChI: InChI=1S/C11H10BNO2/c14-12(15)11-3-1-9(2-4-11)10-5-7-13-8-6-10/h1-8,14-15H
• InChI Key: QLVTYWFPUODTBB-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)C2=CC=NC=C2)(O)O
• Molecular Formula: C11H10BNO2
• DSSTOX Substance ID: DTXSID60677297
• Molecular Weight: 199.02 g/mol
• CAS No.: 1045332-30-6

Description

“(4-(Pyridin-4-yl)phenyl)boronic acid” is a boronate ligand. It is commonly used as a reagent in cross-coupling reactions such as Suzuki-Miyaura cross-coupling. It is also a useful building block in crystal engineering.

Synthesis Analysis

This compound is often used in the Suzuki-Miyaura coupling reaction. The addition of B–H over an unsaturated bond occurs with syn-selectivity and proceeds in an anti-Markovnikov manner.

Molecular Structure Analysis

The molecular formula of “this compound” is C11H10BNO2.

Chemical Reactions Analysis

“this compound” is a highly effective catalyst for amide synthesis reactions. In the presence of carboxylic acids and amines, it promotes dehydrative condensation to generate amides.

Physical and Chemical Properties Analysis

“this compound” has a predicted boiling point of 397.3±44.0 °C and a predicted density of 1.24±0.1 g/cm3.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Complex Compounds : (4-(Pyridin-4-yl)phenyl)boronic acid is used in the synthesis of complex chemical structures, such as the phosphorescent ligand formed by Suzuki coupling reaction, which shows significant absorbance and emission spectrum shifts due to the effect of the carbazolyl group (Gao Xi-cun, 2010).

• Boron-based Anion Acceptors : In fluoride shuttle batteries, compounds similar to this compound have been studied for their ability to enhance fluoride ion conductivity and solubility, thus improving battery performance (A. C. Kucuk & T. Abe, 2020).

• Lewis Acidity Modulation : The compound's Lewis acidity can be photoswitched, impacting its complexation ability with substrates like pyridine. This change in coordination number of boron can significantly alter its chemical interactions (N. Kano, J. Yoshino, T. Kawashima, 2005).

• Polymeric Lewis Acids : It's also a component in the synthesis of polymeric Lewis acids, where its incorporation into a polythiophene backbone can result in distinct luminescence properties. This has potential applications in sensing Lewis basic substrates (Anand Sundararaman, M. Victor, Resmi Varughese, F. Jäkle, 2005).

Mechanism of Action

Target of Action

It is known to be an important intermediate in organic synthesis , and it is often used as a ligand to form stable complexes with transition metals .

Mode of Action

4-(Pyridin-4-yl)phenylboronic acid is widely used in coupling reactions, especially in metal-catalyzed coupling reactions . One of the most common reactions it is involved in is the Suzuki-Miyaura cross-coupling reaction . In this reaction, the boronic acid acts as a nucleophile, transferring an organic group from boron to palladium .

Biochemical Pathways

The Suzuki-Miyaura cross-coupling reaction, in which 4-(Pyridin-4-yl)phenylboronic acid participates, is a key biochemical pathway. This reaction is used to form carbon-carbon bonds, which are fundamental in organic synthesis and drug discovery .

Pharmacokinetics

It is known that the compound is a solid at room temperature , and it is sparingly soluble in DMSO and slightly soluble in methanol . These properties may influence its bioavailability.

Result of Action

The result of the action of 4-(Pyridin-4-yl)phenylboronic acid is the formation of new carbon-carbon bonds via the Suzuki-Miyaura cross-coupling reaction . This reaction is fundamental in the synthesis of various organic compounds, including potential cancer therapeutics such as PDK1 and protein kinase CK2 inhibitors .

Action Environment

The action of 4-(Pyridin-4-yl)phenylboronic acid can be influenced by various environmental factors. For instance, the compound should be stored under inert gas (nitrogen or Argon) at 2-8°C to maintain its stability . Furthermore, the reaction conditions, such as the presence of a transition metal catalyst and the solvent used, can significantly affect the efficacy of the Suzuki-Miyaura cross-coupling reaction .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified for acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Future Directions

“(4-(Pyridin-4-yl)phenyl)boronic acid” is a unique boronic acid derivative that exhibits a range of interesting properties. Its ability to form hydrogen bonds and interact with metal ions makes it highly useful in the design and synthesis of novel materials.

Biochemical Analysis

Biochemical Properties

(4-(Pyridin-4-yl)phenyl)boronic acid plays a crucial role in biochemical reactions, particularly in the formation of boronate esters with diols and other hydroxyl-containing compounds. This interaction is essential for its use in enzyme inhibition studies, where it can act as a reversible inhibitor of serine proteases and other enzymes that contain active site serine residues. The compound interacts with enzymes such as chymotrypsin and trypsin, forming a covalent bond with the active site serine, thereby inhibiting their activity . Additionally, this compound can interact with proteins and other biomolecules through hydrogen bonding and hydrophobic interactions, influencing their structure and function.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, particularly those involving protein kinases and phosphatases. By inhibiting specific enzymes, this compound can alter gene expression and cellular metabolism, leading to changes in cell proliferation, differentiation, and apoptosis. For instance, in cancer cells, this compound has been observed to induce cell cycle arrest and promote apoptosis, making it a potential candidate for anticancer therapies .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms is the formation of covalent bonds with the active site serine residues of enzymes, leading to their inhibition. This interaction is reversible, allowing for the study of enzyme kinetics and the development of enzyme inhibitors. Additionally, this compound can bind to other biomolecules, such as nucleic acids and lipids, through non-covalent interactions, affecting their structure and function . These binding interactions can lead to changes in gene expression and cellular signaling pathways, further influencing cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under inert gas conditions at low temperatures, but it can degrade over time when exposed to air and moisture . Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in in vitro and in vivo models. These effects include prolonged enzyme inhibition, changes in gene expression, and alterations in cellular metabolism.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively inhibit specific enzymes without causing significant toxicity. At higher doses, this compound can exhibit toxic effects, including liver and kidney damage, as well as adverse effects on the central nervous system . Threshold effects have been observed, where a certain dosage is required to achieve the desired biochemical effects without causing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to its role as an enzyme inhibitor. It interacts with enzymes such as serine proteases, forming covalent bonds with their active site residues and inhibiting their activity. This interaction can affect metabolic flux and metabolite levels, leading to changes in cellular metabolism . Additionally, this compound can influence the activity of other enzymes and cofactors, further impacting metabolic pathways.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, facilitating its uptake and localization within specific cellular compartments . The compound’s distribution is influenced by its chemical properties, such as solubility and hydrophobicity, which affect its ability to cross cell membranes and accumulate in certain tissues.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications. For example, this compound may localize to the nucleus, where it can interact with nucleic acids and influence gene expression . Additionally, its presence in the cytoplasm can affect cellular signaling pathways and enzyme activity.